Cas no 1807011-24-0 (3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde
• CAS No: 1807011-24-0
• MF: C₉H₃F₆IO
• MW: 368.014415979385
• CID: 4794030
• Update Time: 2025-10-29

3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde

• Inchi： 1S/C9H3F6IO/c10-8(11,12)5-1-4(3-17)2-6(7(5)16)9(13,14)15/h1-3H
• InChI Key： ZVUSZHMQDOZSFW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde (CAS No. 1807011-24-0)

3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde (CAS No. 1807011-24-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl and iodine substituents, serves as a critical intermediate in the synthesis of complex molecules. Its CAS number 1807011-24-0 is often searched by researchers and chemists seeking high-purity reagents for their experiments.

The molecular structure of 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde features a benzaldehyde core with two trifluoromethyl groups at the 3 and 5 positions and an iodine atom at the 4 position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in cross-coupling reactions and nucleophilic substitutions. Researchers frequently explore its reactivity in Pd-catalyzed reactions, a topic trending in organic chemistry forums and academic discussions.

In recent years, the demand for fluorinated compounds like 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde has surged due to their applications in drug discovery and material science. Fluorine's ability to enhance metabolic stability and bioavailability has made this compound a focal point in the design of next-generation therapeutics. Searches for "fluorinated benzaldehyde derivatives" and "iodo-substituted aromatic aldehydes" have spiked, reflecting growing interest in this niche.

From a synthetic perspective, 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde is often utilized in the preparation of ligands for catalysis and functionalized polymers. Its iodine moiety allows for further derivatization via Sonogashira coupling or Suzuki-Miyaura reactions, techniques frequently discussed in green chemistry circles. The compound's role in sustainable synthesis aligns with the global push toward environmentally friendly chemical processes.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde. Purity and stability are paramount, as impurities can significantly impact downstream applications. Queries like "how to store iodobenzaldehyde derivatives" and "analytical methods for fluorinated aldehydes" are prevalent among laboratory professionals.

The compound's thermal and chemical stability also makes it a candidate for high-performance materials, including liquid crystals and OLED components. With the rise of flexible electronics, researchers are investigating its potential in organic semiconductors. This intersection of chemistry and materials science has led to increased searches for "trifluoromethylated aromatic compounds in electronics."

In summary, 3,5-Bis(trifluoromethyl)-4-iodobenzaldehyde (CAS No. 1807011-24-0) is a versatile and scientifically significant compound with broad applicability. Its unique structural features and reactivity profile continue to inspire innovations across multiple disciplines, from medicinal chemistry to advanced material engineering. As research evolves, this compound is poised to remain a key player in the development of cutting-edge technologies.